![molecular formula C33H32N3+ B1198937 4-{(4-anilinonaphthalen-1-yl)[4-(dimethylamino)phenyl]methylidene}-N,N-dimethylcyclohexa-2,5-dien-1-iminium](/img/structure/B1198937.png)
4-{(4-anilinonaphthalen-1-yl)[4-(dimethylamino)phenyl]methylidene}-N,N-dimethylcyclohexa-2,5-dien-1-iminium
Overview
Description
Victoria blue B(1+) is an iminium ion that forms the cationic portion of the histological dye 'victoria blue B'.
Scientific Research Applications
Intermolecular Electron Transfer
The compound has been studied in the context of electron transfer in low-molecular-weight polyaniline models. Protonation of related compounds in organic solvent results in the formation of monoradical cations, which tend to form aggregates characterized by intermolecular electron interchange. These findings have implications for understanding the behavior of similar compounds in various chemical environments (Lokshin et al., 2001).
Kinetic Studies on Hydrolytic Decomposition
The compound and its derivatives have been the subject of kinetic studies regarding their hydrolytic decomposition. The reactivity of these compounds in HCl solutions suggests potential applications in chemical processes involving nucleophilic addition of water to the protonated imine functionality (Barra et al., 2002).
Optical and Nonlinear Optical Analysis
Research has been conducted on new extended π-conjugated materials based on this compound, highlighting their potential in optical applications. The study includes crystal structure analysis, thermal properties, and an evaluation of linear and nonlinear optical properties, emphasizing their potential use in various technological applications (Antony et al., 2019).
Crystallographic Studies
Crystallographic studies of related compounds have been conducted to understand their molecular structure. These studies offer insights into the compound's potential applications in materials science, particularly in understanding intermolecular and intramolecular hydrogen bonding interactions (Kurian et al., 2013).
Antimicrobial Activity
Some derivatives of this compound have shown promising results in antimicrobial activity studies. The synthesized compounds displayed interesting activity against various Gram-positive, Gram-negative bacteria, and fungi, indicating potential applications in developing new antimicrobial agents (Ghorab et al., 2017).
Properties
IUPAC Name |
[4-[bis[4-(dimethylamino)phenyl]methylidene]naphthalen-1-ylidene]-phenylazanium | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C33H31N3/c1-35(2)27-18-14-24(15-19-27)33(25-16-20-28(21-17-25)36(3)4)31-22-23-32(30-13-9-8-12-29(30)31)34-26-10-6-5-7-11-26/h5-23H,1-4H3/p+1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBBPLAJYLIMROH-UHFFFAOYSA-O | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C(=C2C=CC(=[NH+]C3=CC=CC=C3)C4=CC=CC=C24)C5=CC=C(C=C5)N(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C33H32N3+ | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10859743 | |
Record name | 4-((4-Anilinonaphthalen-1-yl)(4-(dimethylamino)phenyl)methylidene)-N,N-dimethylcyclohexa-2,5-dien-1-iminium | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10859743 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
470.6 g/mol | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
48232-56-0 | |
Record name | 4-((4-Anilinonaphthalen-1-yl)(4-(dimethylamino)phenyl)methylidene)-N,N-dimethylcyclohexa-2,5-dien-1-iminium | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10859743 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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